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Compound of Interest

Compound Name: Sebacic Acid

Cat. No.: B1670060

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
sebacic acid, a versatile dicarboxylic acid with wide-ranging applications in various scientific
and industrial fields. This document details its melting and boiling points, outlines the
experimental protocols for their determination, and visually represents the industrial synthesis
process.

Core Physicochemical Data

Sebacic acid, also known as decanedioic acid, is a naturally occurring saturated dicarboxylic
acid with the chemical formula C10H1804.[1][2][3] It typically appears as a white, flaky, or
powdered solid.[2][4] The following tables summarize the key quantitative data regarding its
melting and boiling points.

Table 1: Melting Point of Sebacic Acid

Parameter Value Reference
Melting Point 131-137 °C [2][5]
Melting Point 133-137 °C [5]

Melting Point 134.5°C [1]

Melting Point 153 °F (approximately 67.2 °C)  [4][6][7]
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Note: The variation in melting point can be attributed to the purity of the sample.

Table 2: Boiling Point of Sebacic Acid at Various Pressures

Pressure Boiling Point Reference
100 mmHg 294.4 - 294.5 °C [1]12115]

50 mmHg 273 °C [1]

15 mmHg 243.5°C [1]

10 mmHg 232 °C [1]

760 mmHg Decomposes before boiling [4]

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds. The following are standard laboratory protocols for these
measurements.

Determination of Melting Point (Capillary Method)

The capillary method is a widely used technique for determining the melting point of a solid
organic compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle
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e Spatula

Procedure:

Sample Preparation: The sebacic acid sample should be thoroughly dried and finely
powdered using a mortar and pestle.

o Capillary Tube Filling: A small amount of the powdered sample is introduced into the open
end of a capillary tube and compacted at the sealed bottom by tapping.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then immersed in a heating bath (e.g., a
Thiele tube filled with mineral oil) or placed in a digital melting point apparatus.

¢ Heating: The heating medium is heated gradually, with constant stirring to ensure a uniform
temperature distribution. The heating rate should be slow, approximately 1-2 °C per minute,
as the temperature approaches the expected melting point.

» Observation: The temperature at which the sebacic acid begins to melt (the first appearance
of liquid) and the temperature at which it becomes completely liquid are recorded. The
melting point is reported as this range. For a pure substance, this range is typically narrow.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid can also be determined using a capillary-based method, often
referred to as the Siwoloboff method.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube or a beaker with a suitable heating liquid)

Rubber band or wire to attach the test tube to the thermometer
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Procedure:

Sample Preparation: A small amount of liquid sebacic acid (if in liquid form, or a molten
sample) is placed in a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube with the open end downwards.

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is immersed
in a heating bath.

Heating: The bath is heated gently. As the temperature rises, the air trapped in the capillary
tube will expand and escape as bubbles.

Observation: The heating is continued until a steady stream of bubbles emerges from the
capillary tube. The heat is then removed, and the bath is allowed to cool slowly. The boiling
point is the temperature at which the bubbling stops, and the liquid begins to be drawn into
the capillary tube.

Industrial Production Workflow of Sebacic Acid

Sebacic acid is primarily produced from castor oil through a multi-step chemical process. The

following diagram illustrates the key stages of this industrial synthesis.
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Caption: Industrial synthesis of sebacic acid from castor oil.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b1670060?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

